Cas no 251912-68-2 (3-(3-methoxyphenyl)-1,2-oxazole-5-carbaldehyde)

• Product Name: 3-(3-methoxyphenyl)-1,2-oxazole-5-carbaldehyde
• CAS No: 251912-68-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD06738506
• CID: 246441
• PubChem ID: 51358595
• Update Time: 2025-04-19

3-(3-methoxyphenyl)-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-METHOXY-PHENYL)-ISOXAZOLE-5-CARBALDEHYDE
• 3-(3-methoxyphenyl)-1,2-oxazole-5-carbaldehyde
• 3-(3-METHOXYPHENYL)ISOXAZOLE-5-CARBALDEHYDE,
• 3-(3-methoxyphenyl)-5-isoxazolecarboxaldehyde
• AB27265
• DTXSID00680043
• MFCD06738506
• 5-ISOXAZOLECARBOXALDEHYDE, 3-(3-METHOXYPHENYL)-
• 3-(3-Methoxyphenyl)isoxazole-5-carbaldehyde
• 3-(3-methoxyphenyl)isoxazole-5-carboxaldehyde
• AKOS022359647
• A817692
• BS-22131
• 251912-68-2
• 3-(3-methoxyphenyl)-1, 2-oxazole-5-carbaldehyde
• FT-0691898
• DB-067340
• G84537

• MDL： MFCD06738506
• Inchi： 1S/C11H9NO3/c1-14-9-4-2-3-8(5-9)11-6-10(7-13)15-12-11/h2-7H,1H3
• InChI Key： VQESCRHKDYWZSF-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.221
• Boiling Point: 386.1°C at 760 mmHg
• Flash Point: 187.3°C
• Refractive Index: 1.57
• PSA: 52.33000
• LogP: 2.16270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles